4-[(2-Oxocyclohexyl)oxy]benzaldehyde

• CAS No.: 61609-17-4
• Molecular Formula: C13H14O3
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 4-(2-oxocyclohexyl)oxybenzaldehyde
• InChI: InChI=1S/C13H14O3/c14-9-10-5-7-11(8-6-10)16-13-4-2-1-3-12(13)15/h5-9,13H,1-4H2
• InChI Key: CQEOFZOSUJHABQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C(C1)OC2=CC=C(C=C2)C=O

Description

4-[(2-Oxocyclohexyl)oxy]benzaldehyde is an organic compound that features a benzaldehyde moiety linked to a cyclohexanone derivative through an ether linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2-Oxocyclohexyl)oxy]benzaldehyde typically involves the reaction of 4-hydroxybenzaldehyde with 2-oxocyclohexyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is carried out under reflux conditions to facilitate the formation of the ether linkage .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve optimizing the laboratory-scale synthesis for larger-scale production. This would include considerations for reaction efficiency, cost-effectiveness, and safety.

Chemical Reactions Analysis

Types of Reactions

4-[(2-Oxocyclohexyl)oxy]benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The benzaldehyde moiety can participate in electrophilic aromatic substitution reactions, such as nitration, halogenation, and sulfonation.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) in an acidic medium.

Reduction: Sodium borohydride (NaBH₄) in methanol or ethanol.

Substitution: Bromine (Br₂) in the presence of iron(III) bromide (FeBr₃) for bromination.

Major Products Formed

Oxidation: 4-[(2-Oxocyclohexyl)oxy]benzoic acid.

Reduction: 4-[(2-Oxocyclohexyl)oxy]benzyl alcohol.

Substitution: 4-[(2-Oxocyclohexyl)oxy]-2-bromobenzaldehyde (for bromination).

Scientific Research Applications

4-[(2-Oxocyclohexyl)oxy]benzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in studying enzyme interactions due to its aldehyde group, which can form Schiff bases with amino groups in proteins.

Medicine: Investigated for its potential as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(2-Oxocyclohexyl)oxy]benzaldehyde involves its functional groups:

Aldehyde Group: Can form Schiff bases with amino groups in proteins, potentially altering their function.

Cyclohexanone Moiety: Can participate in nucleophilic addition reactions, influencing the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

Similar Compounds

4-Hydroxybenzaldehyde: Shares the benzaldehyde moiety but lacks the cyclohexanone derivative.

4-(Hexyloxy)benzaldehyde: Similar ether linkage but with a different alkyl group.

4-Hydroxybenzyl Alcohol: Similar structure but with a hydroxyl group instead of an aldehyde.